molecular formula C11H14O2 B8335003 4,4-dimethyl-3,4-dihydro-1H-isochromen-6-ol

4,4-dimethyl-3,4-dihydro-1H-isochromen-6-ol

Cat. No.: B8335003
M. Wt: 178.23 g/mol
InChI Key: FDNGFPQTMSOIRB-UHFFFAOYSA-N
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Description

4,4-dimethyl-3,4-dihydro-1H-isochromen-6-ol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

4,4-dimethyl-1,3-dihydroisochromen-6-ol

InChI

InChI=1S/C11H14O2/c1-11(2)7-13-6-8-3-4-9(12)5-10(8)11/h3-5,12H,6-7H2,1-2H3

InChI Key

FDNGFPQTMSOIRB-UHFFFAOYSA-N

Canonical SMILES

CC1(COCC2=C1C=C(C=C2)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-methoxy-4,4-dimethyl-3,4-dihydro-1H-isochromene (Intermediate 41, 350 mg, 1.8205 mmol) was dissolved in DCM (10 mL) and the solution was cooled to 0° C. Tribromoborane (228.04 mg, 0.9102 mmol) was added and the resulting mixture was stirred at 0° C. for 2 hours. Water (10 mL) was added and the two phases were separated. Organics were dried over Na2SO4, filtered and dried in vacuo. The crude was purified by flash chromatography (Biotage system) on silica gel using a SNAP 25 g as column and cyclohexane/ethyl acetate from 100:0 to 70:30 as eluent affording the title compound (42 mg).
Name
6-methoxy-4,4-dimethyl-3,4-dihydro-1H-isochromene
Quantity
350 mg
Type
reactant
Reaction Step One
Name
Intermediate 41
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
228.04 mg
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three

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